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Introduction

Levoglucosan (C₆H₁₀O₅) is an anhydrous sugar that has become a focal point in atmospheric

science.[1] Formed from the pyrolysis of cellulose and hemicellulose at temperatures

exceeding 300°C, it is a primary constituent of biomass burning aerosols.[2][3] Consequently,

levoglucosan serves as a specific and widely used molecular tracer for identifying and

quantifying the impact of biomass burning on atmospheric aerosol populations.[2][4][5]

Biomass burning is a major global source of carbonaceous aerosols, which influence air quality

and the Earth's radiative balance.[2][6][7] A critical aspect of this influence is the ability of these

aerosol particles to act as cloud condensation nuclei (CCN), the seeds upon which cloud

droplets form.[6][7][8] This guide provides a detailed technical overview of the physicochemical

properties of levoglucosan, its role in CCN formation, the experimental methods used for its

characterization, and the impact of atmospheric aging on its cloud-forming potential.

Physicochemical Properties and Hygroscopicity
The ability of an aerosol particle to act as a CCN is fundamentally linked to its hygroscopicity—

its capacity to absorb water from the surrounding air. Levoglucosan, being a water-soluble

organic compound, exhibits significant hygroscopic growth.[9][10] Its hygroscopicity is often

quantified by the single hygroscopicity parameter, κ (kappa). A κ value of 0 indicates a non-

hygroscopic species, while values for highly hygroscopic substances like sodium chloride can

be above 1.[11] Levoglucosan is considered to have moderate hygroscopicity.
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Quantitative Hygroscopic Data
The hygroscopic growth of levoglucosan has been characterized in numerous laboratory

studies. The data below summarizes key quantitative findings.

Parameter Value Conditions Reference

Hygroscopic Growth

Factor (Gf)
1.08

100 nm particles, 60%

Relative Humidity

(RH)

[9][10]

1.18
100 nm particles, 80%

RH
[9][10]

1.23
100 nm particles, 85%

RH
[9][10]

1.38
100 nm particles, 90%

RH
[9][10]

Hygroscopicity

Parameter (κ)
0.21

Derived from CCN

activation

measurements

[6]

~0.16

General value for

oxygenated organic

compounds

[11]

Deliquescence

Relative Humidity

(DRH)

~80%
At 20°C, measured by

bulk solution method
[9]

Particle Size

Dependence
Weak

For particles with

diameters down to 20

nm

[12][13]

Studies have shown that for particles down to 20 nm in diameter, the hygroscopic growth of

levoglucosan shows only a weak dependence on size.[12][13] For example, the difference in

the growth factor between 100 nm and 20 nm particles at 88% RH is only about 0.02.[12][13]
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Unlike inorganic salts, levoglucosan does not exhibit a distinct efflorescence point, meaning it

can remain in a supersaturated aqueous state as relative humidity decreases.[9][10]

From Biomass Burning to Atmospheric Aerosol
Levoglucosan is introduced into the atmosphere as a component of primary organic aerosol

(POA) from biomass burning. The process begins with the incomplete combustion of cellulose,

a major component of plant biomass.
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Caption: Formation and emission of levoglucosan-containing aerosols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b013493?utm_src=pdf-body-img
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Characterization
The hygroscopic properties and CCN activity of levoglucosan aerosols are primarily

investigated using specialized instrumentation in a laboratory setting.

Hygroscopicity Measurement: Tandem Differential
Mobility Analyzer (TDMA)
A Hygroscopicity Tandem Differential Mobility Analyzer (HTDMA) is the standard instrument for

measuring the change in particle size as a function of relative humidity.[9][10]

Methodology:

Aerosol Generation: An aqueous solution of levoglucosan is atomized to produce a

polydisperse aerosol. The aerosol is then dried, typically using a diffusion dryer, to produce

solid particles.

Size Selection: The first Differential Mobility Analyzer (DMA1) selects a nearly monodisperse

fraction of the dry aerosol based on its electrical mobility (e.g., 100 nm).

Humidification: The size-selected aerosol is passed through a humidifier, where it is exposed

to a controlled, elevated relative humidity (RH).

Size Measurement: The second DMA (DMA2), coupled with a Condensation Particle Counter

(CPC), measures the size distribution of the humidified aerosol.

Data Analysis: The hygroscopic growth factor (Gf) is calculated as the ratio of the humidified

particle diameter to the dry particle diameter. This measurement is repeated across a range

of RH values to generate a hygroscopicity curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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